Cas no 130721-78-7 (tert-butyl N-(4-chloro-2-pyridyl)carbamate)

• Product Name: tert-butyl N-(4-chloro-2-pyridyl)carbamate
• CAS No: 130721-78-7
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• MDL: MFCD05663519
• CID: 102504
• PubChem ID: 1516418
• Update Time: 2025-11-02

tert-butyl N-(4-chloro-2-pyridyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-chloropyridin-2-yl)carbamate
• (4-Chloro-pyridin-2-yl)-carbamic acid tert-butyl ester
• 2-Boc-Amino-4-chloropyridine
• Carbamic acid,N-(4-chloro-2-pyridinyl)-, 1,1-dimethylethyl ester
• tert-Butyl 4-Chloropyridin-2-ylcarbamate
• tert-butyl N-(4-chloropyridin-2-yl)carbamate
• (4-Chloropyridin-2-yl)carbamic acid tert-butyl ester
• tert-butyl N-(4-chloro-2-pyridyl)carbamate
• FT-0656863
• N-(4-chloro-2-pyridinyl)carbamic acid tert-butyl ester
• Carbamic acid, N-(4-chloro-2-pyridinyl)-, 1,1-dimethylethyl ester
• Carbamic acid, (4-chloro-2-pyridinyl)-, 1,1-dimethylethyl ester
• BCP26310
• 130721-78-7
• CL0027
• AKOS015838124
• AM803150
• (4-Chloro-pyridin-2-yl)-carbamic acid tert-butyl ester, AldrichCPR
• tert-butyl N-(4-chloranylpyridin-2-yl)carbamate
• J-524695
• (4-Chloro-pyridin-2-yl)-carbamic acidtert-butyl ester
• (4-Chloropyridin-2-yl)-carbamic acid tert-butyl ester
• (4-Chloropyridin-2-yl)carbamicacidtert-butylester
• CS-W010399
• AC-23287
• A806136
• SY106600
• Carbamic acid,N-(4-chloro-2-pyridinyl)-,1,1-dimethylethyl ester
• tert-butyl(4-chloropyridin-2-yl)carbamate
• AB21843
• ATOQLEMIFREXLS-UHFFFAOYSA-N
• EN300-1585488
• AS-11133
• MFCD05663519
• SCHEMBL437390
• DTXSID40363969
• 2-(Boc-amino)-4-chloropyridine
• DB-030134

• MDL： MFCD05663519
• Inchi： 1S/C10H13ClN2O2/c1-10(2,3)15-9(14)13-8-6-7(11)4-5-12-8/h4-6H,1-3H3,(H,12,13,14)
• InChI Key： ATOQLEMIFREXLS-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 228.06700
• Monoisotopic Mass: 228.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2A^2
• XLogP3: 2.4

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.245
• Melting Point: (dec)
• Boiling Point: 274 ºC
• Flash Point: 120 ºC
• Refractive Index: 1.557
• PSA: 51.22000
• LogP: 3.15500

tert-butyl N-(4-chloro-2-pyridyl)carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22-43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on tert-butyl N-(4-chloro-2-pyridyl)carbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-(4-chloro-2-pyridyl)carbamate (CAS: 130721-78-7)

In the rapidly evolving field of chemical biology and pharmaceutical research, tert-butyl N-(4-chloro-2-pyridyl)carbamate (CAS: 130721-78-7) has emerged as a compound of significant interest. This carbamate derivative, characterized by its tert-butyl and 4-chloro-2-pyridyl functional groups, has been the subject of recent studies due to its versatile applications in medicinal chemistry and drug development. The compound serves as a key intermediate in the synthesis of various biologically active molecules, including kinase inhibitors and antimicrobial agents.

Recent research has focused on optimizing the synthetic pathways for tert-butyl N-(4-chloro-2-pyridyl)carbamate to improve yield and purity. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel one-pot synthesis method using 4-chloro-2-aminopyridine as the starting material, which significantly reduced reaction time and byproduct formation. The method employed tert-butoxycarbonyl (Boc) protection under mild conditions, achieving a yield of over 85%. This advancement is particularly relevant for large-scale pharmaceutical production, where efficiency and cost-effectiveness are critical.

The pharmacological potential of tert-butyl N-(4-chloro-2-pyridyl)carbamate has also been explored in recent preclinical studies. A 2024 study in Bioorganic & Medicinal Chemistry Letters investigated its role as a precursor in the development of novel kinase inhibitors. The compound's 4-chloro-2-pyridyl moiety was found to enhance binding affinity to specific kinase targets, making it a valuable scaffold for drug design. Additionally, its tert-butyl carbamate group provided improved metabolic stability, addressing a common challenge in drug development.

Beyond its pharmaceutical applications, tert-butyl N-(4-chloro-2-pyridyl)carbamate has shown promise in agrochemical research. A recent patent application (WO2023124567) disclosed its use as an intermediate in the synthesis of next-generation pesticides with reduced environmental toxicity. The compound's structural features allow for the introduction of various substituents, enabling the fine-tuning of pesticidal activity while maintaining favorable environmental profiles.

Analytical characterization of tert-butyl N-(4-chloro-2-pyridyl)carbamate has also seen advancements. A 2023 study in Analytical Chemistry introduced a robust HPLC-MS method for quantifying the compound in complex matrices, addressing previous challenges in quality control during manufacturing. The method demonstrated excellent linearity (R² > 0.999) across a concentration range of 0.1-100 μg/mL, with a detection limit of 0.02 μg/mL. Such analytical developments are crucial for ensuring the compound's consistency in pharmaceutical applications.

Looking forward, research on tert-butyl N-(4-chloro-2-pyridyl)carbamate is expected to expand into new therapeutic areas. Computational studies published in Journal of Chemical Information and Modeling (2024) have identified potential applications in neurodegenerative disease drug development, leveraging the compound's ability to cross the blood-brain barrier. Furthermore, its use in PROTAC (proteolysis targeting chimera) technology is being explored, representing an exciting frontier in targeted protein degradation therapies.

In conclusion, tert-butyl N-(4-chloro-2-pyridyl)carbamate (CAS: 130721-78-7) continues to demonstrate significant value across multiple research domains. Recent advancements in its synthesis, characterization, and application underscore its importance as a versatile building block in medicinal chemistry. As research progresses, this compound is likely to play an increasingly important role in the development of novel therapeutic agents and specialty chemicals.